2-(2-Furylmethylamino)-5-nitrobenzoic acid

• Molecular Formula: C12H10N2O5
• Molecular Weight: 262.22 g/mol
• IUPAC Name: 2-(furan-2-ylmethylamino)-5-nitrobenzoic acid
• InChI: InChI=1S/C12H10N2O5/c15-12(16)10-6-8(14(17)18)3-4-11(10)13-7-9-2-1-5-19-9/h1-6,13H,7H2,(H,15,16)
• InChI Key: UULLCLSXFSMKFE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O

Description

2-(2-Furylmethylamino)-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C12H10N2O5 and its molecular weight is 262.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 14.7 g of 2-fluoro-5-nitrobenzoic acid and 23.1 g of 2-furylmethylamine in 250 ml of ethanol is boiled under a reflux condenser for 6 hours. After the solvent has been removed by distillation under reduced pressure, the residue is dissolved in 150 ml of water, the pH is adjusted to approximately 2 with 2 N HCl, and the precipitate is filtered off. After the precipitate has been washed several times with water, it is dried in a stream of air. Pale yellow crystals, melting point 190°-192° C. (from isopropanol).